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Introduction

Huebnerite (MNWOa4), the manganese end-member of the wolframite solid solution series, is a
significant ore of tungsten. Understanding its liberation characteristics from the host rock is
paramount for efficient downstream processing and tungsten recovery. Mineral Liberation
Analysis (MLA) is an automated, quantitative technique that provides critical data on mineral
abundance, grain size, liberation, and mineral associations within an ore. This information is
invaluable for optimizing comminution (crushing and grinding) circuits, predicting metallurgical
performance, and ultimately enhancing the economic viability of tungsten extraction.

These application notes provide a comprehensive overview and detailed protocols for
conducting MLA on Huebnerite ores, tailored for researchers and professionals involved in
mineral processing and extractive metallurgy.

Key Concepts in Mineral Liberation Analysis

MLA utilizes a Scanning Electron Microscope (SEM) equipped with Energy Dispersive X-ray
Spectrometers (EDS) and sophisticated software to analyze polished sections of ore particles.
The system automatically identifies minerals based on their chemical composition and textural
characteristics, generating a wealth of quantitative data.

Key parameters obtained from MLA include:
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» Modal Mineralogy: The relative abundance of each mineral in the sample, typically
expressed as weight percent.

e Mineral Liberation: The degree to which a valuable mineral (in this case, Huebnerite) exists
as free particles, unattached to gangue (waste) minerals. This is often categorized into
liberation classes (e.qg., fully liberated, middlings, locked).

o Mineral Association: The quantification of which minerals are physically associated with each
other. This helps in understanding the nature of intergrowths and predicting how minerals will
behave during separation processes.

o Particle & Grain Size Distribution: The size distribution of both individual mineral grains and
the composite particles they form.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from MLA of wolframite ores,
which serve as a close proxy for Huebnerite-dominant ores.

Table 1: Modal Mineralogy of a Typical Huebnerite-Bearing Ore[1]

Mineral Weight (%)
Quartz 61.70
Sericite 20.00
Fluorite, Calcite, Hornblende 8.00
Feldspar 3.00
Iron Minerals 3.00
Chlorite 2.00
Arsenopyrite 1.50
Wolframite (Huebnerite) 0.55
Pyrite 0.20
Scheelite 0.05
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Table 2: Liberation Degree of Wolframite (Huebnerite) by Particle Size Fraction[1]

This table illustrates the relationship between particle size and the degree of wolframite (acting
as a proxy for Huebnerite) liberation after grinding. As particle size decreases, the liberation of
the valuable mineral generally increases.[1]

Size Fraction (pm) WOs Distribution (%) Wolframite Liberation (%)
> 150 15.2 45
150 - 106 18.5 62
106 - 74 25.3 78
74 - 45 221 85
<45 18.9 92

Table 3: Common Mineral Associations of Huebnerite[2][3]

Understanding the minerals commonly associated with Huebnerite is crucial for designing
effective separation strategies.
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Associated Mineral Typical Nature of Association

Often the primary gangue mineral, with
Quartz Huebnerite occurring in veins or disseminated

within.

Frequently found in the same high-temperature

Cassiterite )
quartz veins.
] Another tungsten mineral that can be found in
Scheelite o
association.
) Common sulfide mineral associated with
Pyrite .
hydrothermal deposits.
] Often found alongside Huebnerite in high-
Arsenopyrite )
temperature veins.
Can be present in associated sulfide
Galena . o
mineralization.
] Another sulfide that may be found in the same
Sphalerite

geological setting.

Experimental Protocols
Sample Preparation

Proper sample preparation is critical to obtain representative and accurate MLA data.
Protocol 1: Comminution and Sizing

¢ Primary and Secondary Crushing: Crush the bulk ore sample using a jaw crusher followed
by a cone or roll crusher to a nominal top size (e.g., -10 mm).

e Representative Sub-sampling: Use a rotary splitter to obtain a representative sub-sample for
grinding.

¢ Grinding: Grind the sub-sample in a rod or ball mill to achieve a target particle size
distribution. The target size is often determined by preliminary liberation studies, aiming for a
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P80 (80% passing) of a specific size, for example, 74 pum, to achieve a high degree of
liberation.[1]

e Sieving: Dry or wet sieve the ground material into different size fractions (e.g., as shown in
Table 2) for detailed analysis.

Protocol 2: Polished Section Preparation
o Sub-sampling of Size Fractions: Obtain a representative sub-sample from each size fraction.

» Mounting: Mix the particles with a cold-setting epoxy resin. To minimize particle segregation
based on density, a small amount of graphite powder can be added.

e Curing: Allow the epoxy to cure completely in a cylindrical mold (e.g., 30 mm diameter).

¢ Sectioning: For particulate samples, it is recommended to make a vertical cut through the
cured block and remount the sections to ensure a random orientation of particles.

e Grinding and Polishing:

o Grind the surface of the epoxy block using progressively finer abrasive papers (e.g., 240,
400, 600, 800, 1200 grit).

o Polish the ground surface using diamond suspensions of decreasing patrticle size (e.g., 9
pm, 3 um, 1 um) on polishing cloths.

o Perform a final polish with a fine colloidal silica or alumina suspension (e.g., 0.05 um) to
achieve a mirror-like, scratch-free surface.

o Carbon Coating: Apply a thin layer of carbon to the polished surface to ensure electrical
conductivity for SEM analysis.

Automated Mineral Liberation Analysis (MLA)

The following protocol outlines the general procedure for MLA using a system like QEMSCAN®
or a similar SEM-based automated mineralogy platform.

Protocol 3: MLA System Operation
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System Calibration: Calibrate the SEM and EDS detectors using appropriate standards (e.g.,
cobalt for energy calibration, platinum Faraday cup for BSE signal).

Sample Loading: Load the polished, carbon-coated sample block into the SEM chamber.
Measurement Setup:
o Define Measurement Area: Select the area on the sample to be analyzed.
o Set Analytical Parameters:
= Accelerating Voltage: Typically 20-25 kV.
= Beam Current: A stable beam current is crucial for consistent X-ray generation.

» Pixel Spacing/Resolution: This determines the detail of the analysis and is chosen
based on the patrticle size of interest (e.g., 1-10 pm).

o Select Measurement Mode: Choose an appropriate measurement mode. For liberation
analysis, a particle-based mapping mode (e.g., GXMAP) is commonly used. This involves
identifying particles using backscattered electron (BSE) imaging and then collecting X-ray
data from a grid of points within each particle.

Data Acquisition: Initiate the automated analysis. The system will scan the defined area,
collecting BSE images and EDS spectra at each measurement point.

Mineral Identification: The software compares the collected EDS spectra to a pre-defined
mineral library (Species Identification Protocol - SIP) to identify the mineral at each point.
The SIP should be customized to include all expected minerals in the Huebnerite ore,
including variations in the wolframite series.

Data Processing: Once the acquisition is complete, the software processes the data to
generate quantitative results, including modal mineralogy, liberation characteristics, mineral
associations, and particle size distributions.

Visualizations
Experimental Workflow
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The following diagram illustrates the key stages in the mineral liberation analysis of Huebnerite
ores.
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Caption: Workflow for Mineral Liberation Analysis of Huebnerite Ores.

Logical Relationship in Data Interpretation

The data generated from MLA provides a basis for informed decision-making in mineral
processing. The following diagram shows the logical flow from MLA data to process

optimization.
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Caption: Logical Flow from MLA Data to Process Optimization Decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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